1-phenylbutane-1-sulfonyl fluoride
Overview
Description
1-Phenylbutane-1-sulfonyl fluoride (1-PBSF) is a synthetic organic compound. It is a white crystalline solid with a melting point of 126-128 °C and a boiling point of 250-252 °C. 1-PBSF is used as a reagent in the synthesis of various organic compounds and as a catalyst in various reactions. It is also used in the preparation of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
1-phenylbutane-1-sulfonyl fluoride is an organofluorine compound and acts as a Lewis acid in organic reactions. Its mechanism of action is based on the formation of a complex between the 1-phenylbutane-1-sulfonyl fluoride and the substrate. This complex is then attacked by a nucleophile, such as water or an alcohol, resulting in the formation of a new compound.
Biochemical and Physiological Effects
1-phenylbutane-1-sulfonyl fluoride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, such as proteases and phosphatases. In addition, 1-phenylbutane-1-sulfonyl fluoride has been shown to inhibit the growth of bacteria, fungi, and viruses. It has also been shown to have an anti-inflammatory effect and to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
1-phenylbutane-1-sulfonyl fluoride has several advantages for use in laboratory experiments. It is a relatively stable compound and is not easily hydrolyzed or oxidized. In addition, it is a relatively non-toxic compound and does not pose a significant risk to human health. However, 1-phenylbutane-1-sulfonyl fluoride is a relatively expensive reagent and is not widely available.
Future Directions
1-phenylbutane-1-sulfonyl fluoride has a variety of potential future applications. It could be used in the synthesis of new organic compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. It could also be used as a catalyst in various reactions, such as the synthesis of polymers. In addition, 1-phenylbutane-1-sulfonyl fluoride could be used in the development of new drugs or for the treatment of various diseases. Finally, it could be used in the development of new materials, such as nanomaterials and biomaterials.
Synthesis Methods
The synthesis of 1-phenylbutane-1-sulfonyl fluoride is achieved through a reaction between 1-bromobutane and sulfur tetrafluoride. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of -78°C. The reaction proceeds via a nucleophilic substitution mechanism, where the sulfur tetrafluoride acts as the nucleophile and the 1-bromobutane acts as the electrophile. The reaction produces 1-phenylbutane-1-sulfonyl fluoride and hydrogen bromide as the byproducts.
Scientific Research Applications
1-phenylbutane-1-sulfonyl fluoride is used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a catalyst in various reactions, such as the synthesis of amino acids and peptides. In addition, 1-phenylbutane-1-sulfonyl fluoride has been used in the synthesis of polymers, such as polyesters, polyurethanes, and polycarbonates.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-phenylbutane-1-sulfonyl fluoride involves the reaction of 1-phenylbutan-1-ol with sulfonyl chloride in the presence of a base to form the corresponding sulfonyl chloride derivative. This derivative is then treated with hydrogen fluoride to yield the final product.", "Starting Materials": [ "1-phenylbutan-1-ol", "sulfonyl chloride", "base", "hydrogen fluoride" ], "Reaction": [ "Step 1: 1-phenylbutan-1-ol is reacted with sulfonyl chloride in the presence of a base such as triethylamine or pyridine.", "Step 2: The resulting sulfonyl chloride derivative is purified and isolated.", "Step 3: The purified sulfonyl chloride derivative is treated with hydrogen fluoride in the presence of a catalyst such as antimony pentachloride or boron trifluoride.", "Step 4: The reaction mixture is quenched with a base such as sodium bicarbonate to neutralize any remaining acid.", "Step 5: The product is extracted and purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2171824-29-4 |
Product Name |
1-phenylbutane-1-sulfonyl fluoride |
Molecular Formula |
C10H13FO2S |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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